Electrocatalytic determination of Cd2+ and Pb2+ using an l-cysteine tungstophosphate self-assembled monolayer on a polycrystalline gold electrode†
New Journal of Chemistry Pub Date: 2019-08-12 DOI: 10.1039/C9NJ03459E
Abstract
In this study, a novel sensitive surface based on an L-cysteine tungstophosphate-modified polycrystalline gold electrode (Au-(Cys)PW) was developed for the electrochemical detection of Cd2+ and Pb2+ in trace amounts. The electrocatalytic effect of this modified electrode toward Cd2+ and Pb2+ was evaluated by square wave voltammetry (SWV) as a sensitive method in the presence of the two analytes with bare and Au-(Cys)PW electrodes. The experimental conditions were optimized in order to evaluate the best analytical parameters of the sensor. A linear range of 0.01–0.2 μmol L−1 for both analytes and detection limits of 9.0 nmol L−1 and 4.0 nmol L−1 for Cd2+ and Pb2+, respectively, were determined based on a signal-to-noise ratio (S/N) equal to 3. Reproducibility and repeatability studies were also performed, and the Au-(Cys)PW electrode was employed for the determination of Cd2+ or Pb2+ in an industrial wastewater sample, which revealed the potential application of the modified electrode.
Recommended Literature
- [1] Rapid in vitro protein synthesis pipeline: a promising tool for cost-effective protein array design
- [2] Glycine-functionalized copper(ii) hydroxide nanoparticles with high intrinsic superoxide dismutase activity†
- [3] Arylene–hexaynylene and –octaynylene macrocycles: extending the polyyne chains drives self-association by enhanced dispersion force‡†
- [4] Group 13 metal complexes containing the bis-(4-methylbenzoxazol-2-yl)-methanide ligand†‡
- [5] Kinetic isotope effects in proton-transfer reactions
- [6] Switchable crystal–amorphous states of NiSO4·6H2O induced by a Reddy tube
- [7] Technical abbreviations and acronyms
- [8] Facile synthesis of clean PtAg dendritic nanostructures with enhanced electrochemical properties†
- [9] Ultrasonic-assisted fabrication of F-MOFs: morphology and types of pillar-dependent sensing performance to phenolic NAC detection†
- [10] Contents list
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 110332-91-7
